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Compound of Interest |

1-(4-Chlorophenyl)-1-
Compound Name:

Cyclopropanemethanol
CAS No.: 80866-81-5
Cat. No.: B1299767

Get Quote

\ J

This guide provides essential safety and logistical information for the proper disposal of 1-(4-
Chlorophenyl)-1-Cyclopropanemethanol (CAS No. 80866-81-5). As researchers and drug
development professionals, our commitment to safety and environmental stewardship extends
beyond the benchtop to the entire lifecycle of the chemicals we handle. This document offers a
procedural framework grounded in established safety protocols and regulatory compliance to
ensure this compound is managed responsibly from accumulation to final disposal.

Hazard Assessment and Chemical Profile

Before handling any chemical waste, a thorough understanding of its properties and associated
hazards is paramount. 1-(4-Chlorophenyl)-1-Cyclopropanemethanol is a chlorinated organic
compound. The presence of the chloro-phenyl group is a key determinant for its classification
and disposal pathway, suggesting potential environmental persistence and specific hazards
upon thermal decomposition.

Table 1: Chemical Identifiers for 1-(4-Chlorophenyl)-1-Cyclopropanemethanol
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Property Value Source
CAS Number 80866-81-5 [1][2]
Molecular Formula C10H11CIO [2]
Molecular Weight 182.65 g/mol [2]
) Pale yellow to beige crystalline
Physical Form [3]
powder
Melting Point 50-54°C [1]

While a specific, comprehensive safety data sheet (SDS) for this exact compound is not fully
detailed in the provided information, data from structurally similar chlorinated aromatic
compounds allows for a reliable hazard assessment. The primary concerns are irritation and
significant environmental toxicity.

Table 2: Anticipated Hazard Profile and GHS Classifications

Hazard Class

GHS Statement

Rationale and Source

Skin Irritation

H315: Causes skin irritation.

Based on similar compounds
like (1-(4-
Chlorophenyl)cyclobutyl)metha
nol.[4]

Eye Irritation

H319: Causes serious eye

irritation.

Based on similar compounds.

[4]1[5]

Respiratory Irritation

H335: May cause respiratory

irritation.

A common hazard for
powdered or volatile organic

compounds.[4][5]

Aquatic Toxicity

H411: Toxic to aquatic life with

long lasting effects.

Chlorinated organic
compounds are often
persistent and harmful to

aquatic ecosystems.[6][7]
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Personal Protective Equipment (PPE) and Safety
Precautions

Adherence to proper PPE protocols is the first line of defense against chemical exposure. The
physical and chemical properties of 1-(4-Chlorophenyl)-1-Cyclopropanemethanol dictate the
following minimum requirements.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile). Always inspect gloves for
tears or punctures before use.

o Eye Protection: Use ANSI-rated safety glasses with side shields or chemical splash goggles.

[8]
o Body Protection: A standard laboratory coat should be worn and kept fully buttoned.

o Ventilation: All handling and preparation of waste, especially of the powdered form, should
be conducted inside a certified chemical fume hood to prevent inhalation of dust or vapors.

[4]
Step-by-Step Waste Segregation and Accumulation
Protocol

Improper segregation is a common and dangerous mistake in laboratory waste management.
Due to its chlorinated nature, 1-(4-Chlorophenyl)-1-Cyclopropanemethanol waste must not
be mixed with non-halogenated organic waste.[9]

Step 1: Waste Characterization

« |dentify the waste stream. Is it the pure, unused solid? A solution in an organic solvent? Or
contaminated lab materials?

e Based on its chemical structure (C10H11CIlO), this compound is definitively classified as a
halogenated organic waste.

Step 2: Select the Correct Waste Container

© 2026 BenchChem. All rights reserved. 3/11 Tech Support


https://www.benchchem.com/product/b1299767/docs?utm_src=pdf-body#a-guide-to-the-proper-disposal-of-1-4-chlorophenyl-1-cyclopropanemethanol
https://www.fishersci.com/store/msds?partNumber=AC440510050&productDescription=1-4-CHLOROPHENYL+ETHANO+5GR&vendorId=VN00032119&countryCode=US&language=en
https://aksci.com/sds/3681CU_SDS.pdf
https://www.benchchem.com/product/b1299767/docs?utm_src=pdf-body#a-guide-to-the-proper-disposal-of-1-4-chlorophenyl-1-cyclopropanemethanol
https://safety.net.technion.ac.il/files/2023/08/SU-Instruction-%D7%9C%D7%95%D7%9E%D7%93%D7%95%D7%AA-Chemical-Waste-EN-AR.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1299767?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Use a designated, leak-proof container that is chemically compatible with the waste. High-
density polyethylene (HDPE) containers are suitable for most organic wastes.[9]

e The container must have a secure, tight-fitting lid to prevent spills and evaporation.[10][11]
e Ensure the container is clearly labeled for "Halogenated Organic Waste."
Step 3: Proper Labeling

 All chemical waste containers must be meticulously labeled from the moment the first drop of
waste is added.[10]

e The label must include:

[e]

The words "Hazardous Waste".[11]

o

The full chemical name: "1-(4-Chlorophenyl)-1-Cyclopropanemethanol".

[¢]

An accurate estimation of the concentration and the solvent used (if applicable).

[e]

The accumulation start date (the date the first waste is added).[11]

[e]

The relevant hazard pictograms (e.g., irritant, environmentally hazardous).

Step 4: Accumulation and Storage

o Keep the waste container closed at all times, except when adding waste.[10][11]

o Store the container in a designated Satellite Accumulation Area (SAA) within the laboratory.

e The SAA must be at or near the point of generation and under the control of the laboratory
personnel.

 Utilize secondary containment (e.g., a larger plastic tub or tray) to capture any potential leaks
from the primary container.[10]

» Do not overfill the container; leave at least 10% headspace to allow for expansion.

© 2026 BenchChem. All rights reserved. 4 /11 Tech Support


https://safety.net.technion.ac.il/files/2023/08/SU-Instruction-%D7%9C%D7%95%D7%9E%D7%93%D7%95%D7%AA-Chemical-Waste-EN-AR.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.mtu.edu/ehs/docs/hazwaste-guidebook.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.mtu.edu/ehs/docs/hazwaste-guidebook.pdf
https://www.benchchem.com/product/b1299767/docs?utm_src=pdf-body#a-guide-to-the-proper-disposal-of-1-4-chlorophenyl-1-cyclopropanemethanol
https://www.mtu.edu/ehs/docs/hazwaste-guidebook.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.mtu.edu/ehs/docs/hazwaste-guidebook.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1299767?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

The following diagram illustrates the decision-making process for correctly segregating waste
derived from 1-(4-Chlorophenyl)-1-Cyclopropanemethanol.

Waste Disposal Workflow for 1-(4-Chlorophenyl)-1-Cyclopropanemethanol
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Caption: Disposal decision workflow for 1-(4-Chlorophenyl)-1-Cyclopropanemethanol waste.

Disposal Procedures for Specific Waste Forms

e Unused or Expired Reagent: The original container with the pure compound should be
treated as hazardous waste. Ensure the manufacturer's label is intact and place an
additional hazardous waste label on it before requesting pickup from your institution's
Environmental Health and Safety (EHS) department.[10]

¢ Solutions: Solutions of 1-(4-Chlorophenyl)-1-Cyclopropanemethanol in organic solvents
must be collected in a designated "Halogenated Organic Liquid Waste" container. Never mix
these with non-halogenated solvents like acetone or hexane, as this complicates the
disposal process and increases costs.

o Contaminated Labware (Solid Waste):

o Grossly Contaminated Items: Gloves, weigh boats, or paper towels with visible solid
chemical on them should be placed in a designated "Halogenated Solid Waste" container
or a securely lined cardboard box that is clearly labeled as such.[9]

o Empty Containers: An empty container that held this compound must be triple-rinsed with
a suitable solvent (e.g., methanol or acetone).[12] The rinseate must be collected and
disposed of as halogenated liquid hazardous waste.[12] After triple-rinsing and air-drying,
the defaced container can typically be disposed of in the regular trash or glass disposal
box, but you must confirm this with your local EHS guidelines.[12]

o Contaminated Sharps: Needles, syringes, or broken glassware contaminated with the
chemical must be placed in a puncture-resistant sharps container specifically labeled for
chemically contaminated sharps.[13]

Emergency Procedures: Spills and Exposures

o Small Spills:

o Alert personnel in the immediate area.
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o Wearing appropriate PPE, contain the spill.

o For a solid, carefully sweep it up to minimize dust generation. For a liquid, cover with an
inert absorbent material (e.g., vermiculite or sand).[4]

o Collect the absorbed material using spark-proof tools and place it in a sealed, labeled
container for disposal as hazardous waste.[14]

o Clean the spill area with soap and water.

e Large Spills or Personal Exposure:
o Evacuate the area immediately.

o If there is skin or eye contact, flush the affected area with copious amounts of water for at
least 15 minutes and seek immediate medical attention.[4]

o Contact your institution's EHS or emergency response team for assistance.[10]

The Rationale Behind Segregation: Incineration and
Environmental Impact

The mandate to segregate halogenated waste is rooted in the chemistry of its ultimate disposal
method: high-temperature incineration.

¢ Incineration Chemistry: When chlorinated compounds are incinerated, they can produce
corrosive gases like hydrogen chloride (HCI) and potentially highly toxic dioxins if
combustion is incomplete.[15] Hazardous waste incinerators that handle halogenated waste
are equipped with specialized "scrubbers" to neutralize these acidic gases before they are
released into the atmosphere. Mixing halogenated waste with non-halogenated streams
unnecessarily routes large volumes of waste to these more complex and expensive facilities.

e Environmental Protection: Chlorinated aromatic compounds can be persistent in the
environment and toxic to aquatic life.[7][16] Disposing of this chemical down the drain is
illegal and irresponsible, as it can pass through wastewater treatment facilities and harm
aguatic ecosystems.[12][17]
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By adhering to these procedures, you ensure the safe and compliant disposal of 1-(4-
Chlorophenyl)-1-Cyclopropanemethanol, protecting yourself, your colleagues, and the
environment. Always consult your institution's specific Chemical Hygiene Plan and EHS
department for local guidance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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